N-(2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)thiazol-4-yl)ethyl)-3-(dimethylamino)benzamide

• IUPAC Name: 3-(dimethylamino)-N-[2-[2-(3,5-dimethylpyrazol-1-yl)-1,3-thiazol-4-yl]ethyl]benzamide
• InChI: InChI=1S/C19H23N5OS/c1-13-10-14(2)24(22-13)19-21-16(12-26-19)8-9-20-18(25)15-6-5-7-17(11-15)23(3)4/h5-7,10-12H,8-9H2,1-4H3,(H,20,25)
• InChI Key: TWPXNJQKKVTMMZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NC(=CS2)CCNC(=O)C3=CC(=CC=C3)N(C)C)C
• Molecular Formula: C19H23N5OS
• Molecular Weight: 369.5 g/mol

Description

N-(2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)thiazol-4-yl)ethyl)-3-(dimethylamino)benzamide is a useful research compound. Its molecular formula is C19H23N5OS and its molecular weight is 369.49. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Agents

A study demonstrated the synthesis and antibacterial evaluation of novel analogs with a structure similar to the requested compound, showcasing promising antibacterial activity against pathogens like Staphylococcus aureus and Bacillus subtilis. These compounds were evaluated for their cytotoxic activity, indicating potential as non-toxic antibacterial agents (Palkar et al., 2017).

Corrosion Inhibitors

Research on benzothiazole derivatives, which share a structural resemblance to the queried compound, highlighted their effectiveness as corrosion inhibitors for carbon steel in acidic solutions. These studies suggest potential industrial applications in protecting metals from corrosion (Hu et al., 2016).

Anticancer Research

Compounds related to the one of interest have been investigated for their cytotoxic activities against various cancer cell lines. Studies reported significant anticancer activity, providing a foundation for further exploration in cancer treatment (Deady et al., 2003).

Antitumor Agents

Novel pyrazolo[3,4-d]pyrimidine and pyrazole derivatives, synthesized from precursors with functionalities similar to the queried compound, were evaluated for their antitumor activities. These derivatives showed significant effects in various cancer cell lines, suggesting their potential as antitumor agents (Nassar et al., 2015).

Heterocyclic Synthesis

The reactivity of similar chemical frameworks has been explored in the synthesis of diverse heterocyclic compounds, demonstrating the versatility of these structures in generating novel molecules with potential biological activities (Bondock et al., 2011).

Antimicrobial Activities

Some new thiazole and pyrazole derivatives, based on a moiety closely related to the compound of interest, were synthesized and evaluated for their antimicrobial activities. Certain derivatives exhibited promising antimicrobial effects, highlighting their potential use in combating microbial infections (Gouda et al., 2010).